Cas no 626205-17-2 (1H-Isoindole-4-carboxylic acid, 2-cyclohexyl-2,3-dihydro-3-oxo-)

• Product Name: 1H-Isoindole-4-carboxylic acid, 2-cyclohexyl-2,3-dihydro-3-oxo-
• CAS No: 626205-17-2
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• MDL: MFCD03701705
• CID: 437743
• PubChem ID: 783733
• Update Time: 2025-04-19

1H-Isoindole-4-carboxylic acid, 2-cyclohexyl-2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-4-carboxylic acid, 2-cyclohexyl-2,3-dihydro-3-oxo-
• 2-cyclohexyl-3-oxo-1H-isoindole-4-carboxylic acid
• 2-CYCLOHEXYL-3-OXO-2,3-DIHYDRO-1 H-ISOINDOLE-4-CARBOXYLIC ACID
• 626205-17-2
• HMS1554D12
• 2-cyclohexyl-3-oxoisoindoline-4-carboxylicacid
• HMS3440D13
• SMR000097553
• CS-0359205
• 2-Cyclohexyl-3-oxo-4-isoindolinecarboxylic acid, AldrichCPR
• MLS000120711
• 2-cyclohexyl-3-oxoisoindoline-4-carboxylic acid
• CHEMBL1456619
• SCHEMBL834012
• HMS2242I12
• TimTec1_007118
• 2-Cyclohexyl-3-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid
• AKOS000300281
• SB64870
• DTXSID50354823

• MDL： MFCD03701705
• Inchi： 1S/C15H17NO3/c17-14-13-10(5-4-8-12(13)15(18)19)9-16(14)11-6-2-1-3-7-11/h4-5,8,11H,1-3,6-7,9H2,(H,18,19)
• InChI Key： XYKKADDSCIPBOO-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(=O)O)=CC=CC=2CN1C1CCCCC1

Computed Properties

• Exact Mass: 259.12091
• Monoisotopic Mass: 259.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61

1H-Isoindole-4-carboxylic acid, 2-cyclohexyl-2,3-dihydro-3-oxo- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones